BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4,6-Dihydroxy-2-
methylpyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Dihydroxy-2-methylpyrimidine

Cat. No.: B105277

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,6-Dihydroxy-2-
methylpyrimidine, a key heterocyclic organic compound. It details the chemical and physical
properties, outlines established synthesis protocols, and explores its significant role as a
versatile precursor in the development of pharmaceutical agents and other commercially
important chemical entities. This document is intended to serve as a valuable resource for
professionals in the fields of medicinal chemistry, organic synthesis, and drug discovery.

Chemical and Physical Properties

4,6-Dihydroxy-2-methylpyrimidine, also known by its synonyms 2-Methyl-4,6-pyrimidinediol
and 2-methyl-4,6-dihydroxypyrimidine, is a pyrimidine derivative with the CAS Number 40497-
30-1. Its fundamental properties are summarized in the table below. The compound typically
appears as a white to light beige or pale yellow crystalline powder. It exhibits high thermal
stability, with a melting point exceeding 300 °C, and is soluble in sodium hydroxide.
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Property Value Reference(s)
CAS Number 40497-30-1 [1]
Molecular Formula CsHeN20:2 [1]
Molecular Weight 126.11 g/mol [1]
Appearance White to pale cream or pale 2]
pink powder
Melting Point >300 °C [1]
Solubility Soluble in sodium hydroxide [3]
Purity >98.5% (Silylated GC) [2]
FTIR Conforms to structure [2]

Synthesis of 4,6-Dihydroxy-2-methylpyrimidine

The primary synthesis route for 4,6-Dihydroxy-2-methylpyrimidine involves the condensation
of an amidine with a malonic ester derivative under alkaline conditions.

General Experimental Protocol

A widely cited method for the synthesis of 4,6-Dihydroxy-2-methylpyrimidine is the reaction
of acetamidine hydrochloride with dimethyl malonate in the presence of sodium methoxide.

Materials:

Methanol

Sodium methoxide

Dimethyl malonate

Acetamidine hydrochloride

Hydrochloric acid (4mol/L)
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e Ice

Procedure:

e Under an ice bath, sodium methoxide is added to methanol with stirring until dissolved.
o Dimethyl malonate and acetamidine hydrochloride are then added to the solution.

e The ice bath is removed, and the reaction mixture is warmed to 18-25 °C and stirred for 3-5
hours. The solution will appear as a creamy white mixture.

» Following the reaction, methanol is removed via reduced pressure distillation.
o Water is added to dissolve the resulting solid.

e The pH of the solution is adjusted to 1-2 with 4mol/L hydrochloric acid, leading to the
precipitation of a white solid.

e The mixture is stirred at 0 °C for 3-5 hours to facilitate crystallization.

e The white solid product, 4,6-dihydroxy-2-methylpyrimidine, is collected by suction
filtration, washed with ice water and ice-cold methanol, and then dried.

This process is known to produce yields of approximately 86-87%.

Synthesis Workflow Diagram
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Reactants
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Caption: Precursor role in Dasatinib synthesis.
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Biological Activity and Applications

While 4,6-Dihydroxy-2-methylpyrimidine is primarily utilized as a chemical intermediate, the
broader class of pyrimidine derivatives exhibits a wide range of biological activities. [4]lt is
important to note that specific biological activity data, such as IC50 or MIC values, for 4,6-
Dihydroxy-2-methylpyrimidine itself are not extensively reported in publicly available
literature. Its utility in drug development stems from its role as a scaffold that is further
functionalized to create potent and selective bioactive molecules.

Research indicates that this compound is used in the development of antiviral and antibacterial
agents, as well as in studies related to enzyme inhibition. [4]The pyrimidine core is a common
feature in many therapeutic agents, and derivatives of 4,6-Dihydroxy-2-methylpyrimidine are
investigated for their potential as:

e Anticancer Agents: As a precursor to Dasatinib, its importance in oncology is well-
established. [5]* Antiviral and Antibacterial Agents: The pyrimidine scaffold can be modified
to target various enzymes and cellular processes essential for viral and bacterial replication.

[4]

Conclusion

4,6-Dihydroxy-2-methylpyrimidine is a compound of significant interest in synthetic and
medicinal chemistry. Its well-defined physical and chemical properties, coupled with established
and efficient synthesis protocols, make it a valuable starting material. While direct biological
activity is not its primary feature, its role as a key precursor in the synthesis of high-value
molecules, most notably the anticancer drug Dasatinib, underscores its importance for
researchers and professionals in the field of drug development. Further research into novel
derivatives of 4,6-Dihydroxy-2-methylpyrimidine may lead to the discovery of new
therapeutic agents with diverse pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/d115258
https://www.thermofisher.com/order/catalog/product/A10535.18
https://www.thermofisher.com/order/catalog/product/A10535.18
https://www.fishersci.ca/shop/products/4-6-dihydroxy-2-methylpyrimidine-99-thermo-scientific/p-7080822
https://www.chemimpex.com/products/43693
https://patents.google.com/patent/CN102399196A/en
https://patents.google.com/patent/CN102399196A/en
https://www.benchchem.com/product/b105277#4-6-dihydroxy-2-methylpyrimidine-cas-number-and-properties
https://www.benchchem.com/product/b105277#4-6-dihydroxy-2-methylpyrimidine-cas-number-and-properties
https://www.benchchem.com/product/b105277#4-6-dihydroxy-2-methylpyrimidine-cas-number-and-properties
https://www.benchchem.com/product/b105277#4-6-dihydroxy-2-methylpyrimidine-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

